Cas no 94249-13-5 (Bis(2-hydroxyethyl)(2-hydroxyoctadecyl)methylammonium toluene-p-sulphonate)
94249-13-5 structure
Product Name:Bis(2-hydroxyethyl)(2-hydroxyoctadecyl)methylammonium toluene-p-sulphonate
CAS No:94249-13-5
MF:C30H57NO6S
MW:559.841688871384
CID:810208
PubChem ID:71300547
Update Time:2025-04-19
Bis(2-hydroxyethyl)(2-hydroxyoctadecyl)methylammonium toluene-p-sulphonate Chemical and Physical Properties
Names and Identifiers
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- Bis(2-hydroxyethyl)(2-hydroxyoctadecyl)methylammonium toluene-p-sulphonate
- bis(2-hydroxyethyl)-(2-hydroxyoctadecyl)-methylazanium,4-methylbenzenesulfonate
- EINECS 304-386-4
- DTXSID50915872
- NS00066570
- 2-Hydroxy-N,N-bis(2-hydroxyethyl)-N-methyloctadecan-1-aminium 4-methylbenzene-1-sulfonate
- 94249-13-5
-
- Inchi: 1S/C23H50NO3.C7H8O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(27)22-24(2,18-20-25)19-21-26;1-6-2-4-7(5-3-6)11(8,9)10/h23,25-27H,3-22H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
- InChI Key: DIHMWNCOPZUFER-UHFFFAOYSA-M
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].OC(CCCCCCCCCCCCCCCC)C[N+](C)(CCO)CCO
Computed Properties
- Exact Mass: 280.088163
- Monoisotopic Mass: 280.088163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 38
- Rotatable Bond Count: 21
- Complexity: 486
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 78.6
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Bis(2-hydroxyethyl)(2-hydroxyoctadecyl)methylammonium toluene-p-sulphonate Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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